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Compound of Interest

Compound Name: Fast Green free acid

CAS No.: 25738-40-3

Cat. No.: B1672073

Get Quote

High-Purity Solvation in DMSO & Ethanol[1][2]
Core Directive & Chemical Identity
Crucial Distinction: In 95% of commercial contexts, "Fast Green FCF" refers to the Disodium

Salt (CAS 2353-45-9).[1] The true Free Acid form (CAS 25738-40-3) is rare and exhibits

significantly different solubility profiles.[1] This protocol primarily addresses the Disodium Salt

(standard reagent) but includes specific modifications for the Free Acid where applicable.[1]
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Feature Fast Green FCF (Standard) Fast Green (Free Acid)

CAS Number 2353-45-9 25738-40-3

Chemical State Disodium Salt (Anionic) Protonated Sulfonic Acid

Primary Use
Histology, Gel Staining, Food

Dye

Specialized Synthesis, Non-

aqueous Staining

DMSO Solubility High (~10–40 mg/mL) High (>50 mg/mL)

Ethanol Solubility
Low (<0.5 mg/mL in pure

EtOH)

High (Soluble in organic

alcohols)

Water Solubility Very High (~200 mg/mL) Moderate to Low

Why DMSO and Ethanol?
DMSO (Dimethyl Sulfoxide): The universal solvent for creating long-term, high-concentration

Stock Solutions (10–20 mM) for biological screening or viability assays.[1] It prevents

hydrolysis and microbial growth.

Ethanol (EtOH): Typically used as a Working Solvent or fixative co-solvent.[1] Note: The

standard salt precipitates in pure ethanol; successful preparation requires aqueous or

acidified ethanol.

Material Specifications & Safety
Reagents

Fast Green FCF: Purity ≥85% (Dye content).

DMSO: Anhydrous, ≥99.9% (Cell Culture Grade).

Ethanol: Absolute (200 proof) for Free Acid; 95% or Acidified for Salt.[1]

Glacial Acetic Acid: (Optional, for stabilization in ethanol).

Safety Profile (MSDS Highlights)
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Hazards: Fast Green FCF is generally non-toxic (FD&C Green No. 3) but should be handled

as a potential mutagen in high concentrations.[1] DMSO penetrates skin rapidly, carrying

dissolved compounds into the bloodstream.

PPE: Nitrile gloves (double-gloved for DMSO), safety goggles, and lab coat.[1]

Handling: Weigh powder in a fume hood to avoid inhalation of fine particulates.

Protocol A: DMSO Stock Solution (Universal)
Best for: Long-term storage, drug screening, and small-volume spikes.[1]

Target Concentration: 10 mg/mL (~12 mM) Stability: >1 year at -20°C[1]

Step-by-Step Procedure
Calculation:

Calculate the required mass for your target volume.

Example: To make 5 mL of 10 mg/mL stock, weigh 50 mg of Fast Green FCF.

Weighing:

Weigh 50 mg of Fast Green FCF powder into a sterile, amber glass vial or polypropylene

microtube.

Critical: Avoid polystyrene tubes if using high-concentration DMSO for long periods.[1]

Solvation:

Add 5.0 mL of high-purity Anhydrous DMSO.

Do not add the full volume at once if working near the solubility limit (40 mg/mL).[1] Add

80% of the volume, dissolve, then top up.

Mixing:

Vortex vigorously for 30–60 seconds.
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If particulates remain, sonicate in a water bath at 37°C for 5 minutes. The solution should

be a deep, clear sea-green.

Sterilization (Optional):

Filter through a 0.22 µm PTFE (hydrophobic) or Nylon syringe filter.[1] Do not use

cellulose acetate.[1]

Storage:

Aliquot into small volumes (e.g., 100 µL) to avoid freeze-thaw cycles.

Store at -20°C protected from light.[1][2]

Protocol B: Ethanol Working Solution
Best for: Histological staining, fixation, and washing steps.

Challenge: The standard Disodium Salt is insoluble in pure anhydrous ethanol. Solution: Use

Acidified Ethanol or 95% Ethanol to facilitate solvation via protonation or hydration.

Scenario 1: Standard Salt (CAS 2353-45-9)
Use this if you have the standard commercial powder.[1]

Preparation of Solvent Matrix:

Prepare Acidified Ethanol (1% Acetic Acid in Ethanol):

Mix 99 mL of 95% Ethanol + 1 mL Glacial Acetic Acid.

Mechanism:[1] The acid helps protonate the sulfonate groups, slightly improving

solubility and stability in the organic phase.

Solvation:

Weigh 10 mg of Fast Green FCF.[3]

Add 10 mL of the Acidified Ethanol.
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Mixing:

Vortex continuously for 2 minutes.

Sonication is mandatory: Sonicate for 10–15 minutes.

Observation: You may see a fine suspension. If a true solution is required, filter through a

0.45 µm filter.

Final Concentration: ~1 mg/mL (saturated).[1]

Scenario 2: Free Acid Form (CAS 25738-40-3)
Use this ONLY if you have the specific Free Acid reagent.[1]

Solvation:

Weigh 10 mg of Fast Green Free Acid.

Add 10 mL of Absolute (100%) Ethanol.

Mixing:

Vortex for 30 seconds. The free acid should dissolve readily in pure alcohols.

Workflow Visualization
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Figure 1: Decision Matrix for Fast Green FCF Solvation. Blue nodes indicate starting materials;

Green indicates optimal paths; Red indicates high-risk/stop points.[1]

Troubleshooting & Technical Insights
Issue Cause Corrective Action

Precipitation in Ethanol
Using Disodium Salt in pure

EtOH.

Add 1–10% Water or 1%

Acetic Acid to the ethanol.

Sonicate for 10 mins.

Color Shift (Orange/Red)
Exposure to strong acid (pH <

1).[1]

Fast Green is a pH indicator.

Buffer back to neutral/alkaline

(pH > 7) to restore Green/Blue

color.

Fading Signal Photobleaching or hydrolysis.

Store DMSO stocks in amber

vials. Avoid storing aqueous

working solutions for >24

hours.[3]

Incomplete Solvation in DMSO
Saturation reached (>40

mg/mL).[1]

Dilute to 10 mg/mL.[3] Ensure

DMSO is anhydrous (water

absorption reduces solubility).

[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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